Cas no 2680779-13-7 (benzyl N-(6-cyano-2,3-dihydro-1-benzofuran-3-yl)carbamate)

• Product Name: benzyl N-(6-cyano-2,3-dihydro-1-benzofuran-3-yl)carbamate
• CAS No: 2680779-13-7
• MF: C₁₇H₁₄N₂O₃
• MW: 294.304664134979
• CID: 6225298
• PubChem ID: 165931834
• Update Time: 2025-10-31

benzyl N-(6-cyano-2,3-dihydro-1-benzofuran-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28289085
• benzyl N-(6-cyano-2,3-dihydro-1-benzofuran-3-yl)carbamate
• 2680779-13-7

• Inchi： 1S/C17H14N2O3/c18-9-13-6-7-14-15(11-21-16(14)8-13)19-17(20)22-10-12-4-2-1-3-5-12/h1-8,15H,10-11H2,(H,19,20)
• InChI Key： HGYNMLDYVCLDOR-UHFFFAOYSA-N
• SMILES： O1C2C=C(C#N)C=CC=2C(C1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 294.10044231g/mol
• Monoisotopic Mass: 294.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 71.4Ų

Additional information on benzyl N-(6-cyano-2,3-dihydro-1-benzofuran-3-yl)carbamate

Introduction to Benzyl N-(6-cyano-2,3-dihydro-1-benzofuran-3-yl)carbamate (CAS No. 2680779-13-7)

Benzyl N-(6-cyano-2,3-dihydro-1-benzofuran-3-yl)carbamate, a compound with the chemical identifier CAS No. 2680779-13-7, represents a significant advancement in the realm of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in medicinal chemistry and drug discovery. The structural framework of this molecule, featuring a benzyl moiety and a carbamate group attached to a 6-cyano-substituted 2,3-dihydro-1-benzofuran core, positions it as a versatile scaffold for further chemical modifications and biological evaluations.

The benzyl N-(6-cyano-2,3-dihydro-1-benzofuran-3-yl)carbamate structure is particularly intriguing because it combines elements that are known to exhibit favorable pharmacokinetic properties. The benzyl group, for instance, is frequently employed in pharmaceuticals due to its ability to enhance solubility and stability. Meanwhile, the carbamate moiety is recognized for its role as an intermediate in the synthesis of various bioactive compounds. The presence of a cyano group on the benzofuran ring adds another layer of complexity, potentially influencing the electronic properties and reactivity of the molecule.

Recent studies have highlighted the importance of heterocyclic compounds in drug development. Among these, benzofurans have emerged as a privileged scaffold due to their structural diversity and biological activity. The specific derivative 6-cyano-2,3-dihydro-1-benzofuran has been explored for its potential in modulating various biological pathways. The introduction of a cyano group at the 6-position enhances the electrophilicity of the ring, making it more susceptible to nucleophilic attacks and thus facilitating further derivatization.

In the context of contemporary pharmaceutical research, carbamates have been extensively studied for their role as pharmacophores in small-molecule drugs. They are known for their ability to interact with biological targets through hydrogen bonding and other non-covalent interactions. The carbamate group in Benzyl N-(6-cyano-2,3-dihydro-1-benzofuran-3-yl)carbamate is strategically positioned to interact with key residues in protein targets, potentially leading to the development of novel therapeutic agents.

The synthesis of this compound involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the cyano group and the formation of the carbamate bond are critical steps that must be carefully optimized to ensure high yield and purity. Advances in synthetic methodologies have enabled chemists to achieve these transformations with greater efficiency, paving the way for large-scale production and further exploration.

Biological evaluation of Benzyl N-(6-cyano-2,3-dihydro-1-benzofuran-3-yl)carbamate has revealed promising activities in several disease models. Initial studies have shown that this compound exhibits inhibitory effects on certain enzymes and receptors that are implicated in inflammatory responses and cancer progression. These findings align with the broader trend in drug discovery towards targeting molecular mechanisms that underlie these diseases.

The potential therapeutic applications of this compound are further enhanced by its structural features. The combination of a benzyl group, a carbamate moiety, and a cyano-substituted benzofuran core provides a rich scaffold for structure-based drug design. Computational modeling techniques can be employed to predict how this molecule interacts with biological targets at the atomic level. Such insights are invaluable for guiding medicinal chemistry efforts aimed at optimizing potency and selectivity.

Future research directions may focus on exploring analogs of Benzyl N-(6-cyano-2,3-dihydro-1-benzofuran-3-yl)carbamate that exhibit enhanced biological activity or improved pharmacokinetic properties. By systematically modifying various functional groups within the molecule, researchers can generate libraries of compounds for high-throughput screening. This approach has been instrumental in identifying lead candidates for further development into novel drugs.

The role of computational chemistry in accelerating drug discovery cannot be overstated. Molecular modeling tools allow researchers to predict the behavior of compounds before they are synthesized, saving time and resources. In the case of Benzyl N-(6-cyano-2,3-dihydro-1-benzofuran-3-yl)carbamate, computational studies can help identify optimal synthetic routes and predict potential side reactions.

In conclusion, Benzyl N-(6-cyano-2,3-dihydro-1-benzofuran-3-yl)carbamate represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in shaping future therapeutic strategies.